Cas no 61676-99-1 (Benzenamine, N-(3-ethyl-2(3H)-thiazolylidene)-2,4-dimethyl-)

• Product name: Benzenamine, N-(3-ethyl-2(3H)-thiazolylidene)-2,4-dimethyl-
• CAS No: 61676-99-1
• MF: C₁₃H₁₆N₂S
• MW: 232.34454
• CID: 470427
• PubChem ID: 53937632

Benzenamine, N-(3-ethyl-2(3H)-thiazolylidene)-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(3-ethyl-2(3H)-thiazolylidene)-2,4-dimethyl-
• N-(2,4-dimethylphenyl)-3-ethyl-1,3-thiazol-2-imine
• DTXSID70707812
• SCHEMBL11539309
• (2Z)-N-(2,4-Dimethylphenyl)-3-ethyl-1,3-thiazol-2(3H)-imine
• 61676-99-1

• Inchi： InChI=1S/C13H16N2S/c1-4-15-7-8-16-13(15)14-12-6-5-10(2)9-11(12)3/h5-9H,4H2,1-3H3
• InChI Key： IVNKNYXSKGYEIK-UHFFFAOYSA-N
• SMILES： CCN1C=CSC1=NC2=C(C=C(C=C2)C)C

Computed Properties

• Exact Mass: 232.10358
• Monoisotopic Mass: 232.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 15.6